Cas no 874460-05-6 (N-(2-Chloroethyl) 4-boronobenzamide)

• Product Name: N-(2-Chloroethyl) 4-boronobenzamide
• CAS No: 874460-05-6
• MF: C₉H₁₁BClNO₃
• MW: 227.452541589737
• MDL: MFCD08436019
• CID: 719554
• PubChem ID: 44119852
• Update Time: 2025-06-08

N-(2-Chloroethyl) 4-boronobenzamide Chemical and Physical Properties

Names and Identifiers

• (4-((2-Chloroethyl)carbamoyl)phenyl)boronic acid
• [4-(2-chloroethylcarbamoyl)phenyl]boronic acid
• Boronic acid,B-[4-[[(2-chloroethyl)amino]carbonyl]phenyl]-
• N-(2-Chloroethyl) 4-boronobenzamide
• 4-(2-Chloroethylcarbamoyl)phenylboronic acid
• SCHEMBL2553740
• 874460-05-6
• AKOS015833687
• A853945
• BS-24021
• MFCD08436019
• CS-0175050
• 4-(2-Chloroethylcarbamoyl)benzeneboronic acid
• H11688
• SB79903
• (4-((2-Chloroethyl)carbamoyl)phenyl)boronicacid
• FT-0687761
• {4-[(2-Chloroethyl)carbamoyl]phenyl}boronic acid
• DTXSID00657452
• 4-[(2-chloroethyl)carbamoyl]phenylboronic acid

• MDL： MFCD08436019
• Inchi： 1S/C9H11BClNO3/c11-5-6-12-9(13)7-1-3-8(4-2-7)10(14)15/h1-4,14-15H,5-6H2,(H,12,13)
• InChI Key： VQLHHAJGSFUYCS-UHFFFAOYSA-N
• SMILES： ClCCNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 227.05200
• Monoisotopic Mass: 227.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 173-175
• Refractive Index: 1.559
• PSA: 69.56000
• LogP: -0.27410

N-(2-Chloroethyl) 4-boronobenzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-Chloroethyl) 4-boronobenzamide

N-(2-Chloroethyl) 4-boronobenzamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(2-Chloroethyl) 4-boronobenzamide (CAS No. 874460-05-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloroethyl and boronobenzamide moieties, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-(2-Chloroethyl) 4-boronobenzamide consists of a benzene ring substituted with a boronic acid group and an amide linkage to a chloroethyl chain. This combination of functional groups imparts the molecule with distinct properties that make it suitable for various applications, particularly in the development of new drugs and therapeutic agents.

Recent research has highlighted the potential of N-(2-Chloroethyl) 4-boronobenzamide in the treatment of various diseases. One notable area of interest is its anti-cancer properties. Studies have shown that this compound can selectively target and inhibit the growth of cancer cells, particularly those involved in solid tumors. The mechanism behind this activity is believed to involve the interaction of the boronic acid group with specific enzymes or receptors, leading to cell cycle arrest and apoptosis.

In addition to its anti-cancer effects, N-(2-Chloroethyl) 4-boronobenzamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating key signaling pathways involved in the inflammatory response.

The pharmacokinetic properties of N-(2-Chloroethyl) 4-boronobenzamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development as a therapeutic agent. Its ability to cross biological membranes and reach target tissues effectively is a significant advantage in drug design.

Another area of interest is the use of N-(2-Chloroethyl) 4-boronobenzamide in combination therapy. Combining this compound with other drugs can enhance therapeutic efficacy while reducing side effects. For example, when used in conjunction with traditional chemotherapy agents, it has been shown to improve treatment outcomes in preclinical models of cancer.

The safety profile of N-(2-Chloroethyl) 4-boronobenzamide is another critical aspect that has been evaluated in various studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, N-(2-Chloroethyl) 4-boronobenzamide (CAS No. 874460-05-6) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its mechanisms of action, pharmacological properties, and potential clinical applications, paving the way for new advancements in drug discovery and treatment strategies.